4-Benzyloxyphenylacetyl Chloride

• IUPAC Name: 2-(4-phenylmethoxyphenyl)acetyl chloride
• InChI: InChI=1S/C15H13ClO2/c16-15(17)10-12-6-8-14(9-7-12)18-11-13-4-2-1-3-5-13/h1-9H,10-11H2
• InChI Key: GZAGJMNAVUCWGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CC(=O)Cl
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID70463466
• Molecular Weight: 260.71 g/mol
• CAS No.: 39188-62-0

Description

4-Benzyloxyphenylacetyl Chloride, also known as 4-(Benzyloxy)phenylacetyl Chloride, is an organic compound with the molecular formula C15H13ClO2 and a molecular weight of 260.72 g/mol . This compound is characterized by the presence of a benzyloxy group attached to a phenylacetyl chloride moiety. It is commonly used in organic synthesis and has various applications in scientific research.

Scientific Research Applications

4-Benzyloxyphenylacetyl Chloride has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Employed in the modification of biomolecules for research purposes.

Medicine: Investigated for its potential use in drug development and synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of specialty chemicals and materials .

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Benzyloxyphenylacetyl Chloride can be synthesized through the reaction of 4-benzyloxyphenylacetic acid with thionyl chloride (SOCl2). The reaction typically occurs under reflux conditions, where the acid is converted to the corresponding acyl chloride . The reaction is as follows:

$$\text{4-Benzyloxyphenylacetic Acid} + \text{SOCl}_2 \rightarrow \text{this compound} + \text{SO}_2 + \text{HCl}$$4-Benzyloxyphenylacetic Acid+SOCl2​→4-Benzyloxyphenylacetyl Chloride+SO2​+HCl

Industrial Production Methods: In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The compound is typically stored under an inert atmosphere to prevent degradation .

Chemical Reactions Analysis

Types of Reactions: 4-Benzyloxyphenylacetyl Chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The acyl chloride group is highly reactive towards nucleophiles, leading to the formation of amides, esters, and other derivatives.

Hydrolysis: In the presence of water, it hydrolyzes to form 4-benzyloxyphenylacetic acid.

Reduction: It can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as amines, alcohols, and thiols are commonly used.

Hydrolysis: Typically carried out in aqueous or basic conditions.

Reduction: Requires strong reducing agents and anhydrous conditions.

Major Products Formed:

Amides and Esters: Formed through nucleophilic substitution.

4-Benzyloxyphenylacetic Acid: Formed through hydrolysis.

Alcohols: Formed through reduction reactions

Mechanism of Action

The mechanism of action of 4-Benzyloxyphenylacetyl Chloride primarily involves its reactivity as an acylating agent. The acyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity allows it to form covalent bonds with nucleophiles, leading to the formation of various derivatives. The molecular targets and pathways involved depend on the specific nucleophile and reaction conditions .

Comparison with Similar Compounds

4-Methoxyphenylacetyl Chloride: Similar structure but with a methoxy group instead of a benzyloxy group.

4-Hydroxyphenylacetyl Chloride: Contains a hydroxy group instead of a benzyloxy group.

4-Chlorophenylacetyl Chloride: Contains a chloro group instead of a benzyloxy group.

Uniqueness: 4-Benzyloxyphenylacetyl Chloride is unique due to the presence of the benzyloxy group, which imparts distinct reactivity and properties compared to its analogs. This uniqueness makes it valuable in specific synthetic applications where the benzyloxy group plays a crucial role .

Synthesis routes and methods

Procedure details

In this example, 6.05 g of 4-benzyloxyphenylacetic acid obtained as in Example 1, is dissolved in 125 ml of thionyl chloride, and boiled for 4 hours. Excess thionyl chloride is distilled off under reduced pressure, and the residue is dried, whereby 4-benzyloxyphenylacetic acid chloride is obtained. The thus obtained product is then dissolved in 25 ml of anhydrous benzene, and the resulting solution is added dropwise to 8.3 g of triethyl phosphite in a nitrogen gas stream with stirring under ice cooling.